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Compound of Interest

Compound Name: D-Cyclohexylglycine

Cat. No.: B555063

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the asymmetric synthesis of D-
Cyclohexylglycine derivatives, non-proteinogenic amino acids of significant interest in
pharmaceutical research and development. The following methods offer robust and highly
enantioselective routes to these valuable chiral building blocks.

Method 1: Asymmetric Strecker Synthesis Using a
Chiral Auxiliary

This method utilizes the highly diastereoselective Strecker reaction with (R)-phenylglycine
amide as a chiral auxiliary to synthesize the a-aminonitrile precursor of D-cyclohexylglycine.
A key feature of this approach is the in situ crystallization-induced asymmetric transformation,
which allows for the selective precipitation of the desired diastereomer, leading to very high

diastereomeric excess.[1][2][3]

Workflow for Asymmetric Strecker Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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